Cas no 1154911-64-4 (1-(2-Ethoxyethyl)-1H-indol-5-amine)

• Product Name: 1-(2-Ethoxyethyl)-1H-indol-5-amine
• CAS No: 1154911-64-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5887853
• PubChem ID: 43457188
• Update Time: 2024-01-16

1-(2-Ethoxyethyl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxyethyl)-1H-indol-5-amine
• 1-(2-Ethoxyethyl)indol-5-amine
• 1H-Indol-5-amine, 1-(2-ethoxyethyl)-
• A1-15861
• 1154911-64-4
• EN300-1107695

• Inchi： 1S/C12H16N2O/c1-2-15-8-7-14-6-5-10-9-11(13)3-4-12(10)14/h3-6,9H,2,7-8,13H2,1H3
• InChI Key： JRZCSGWNLSHVCE-UHFFFAOYSA-N
• SMILES： N1(CCOCC)C2=C(C=C(N)C=C2)C=C1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 377.9±22.0 °C(Predicted)
• pka: 4.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles